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Compound of Interest

Compound Name: Osbond acid

Cat. No.: B045118

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Safe
Handling, Storage, and Disposal of Osbond Acid.

Osbond acid, scientifically known as all-cis-4,7,10,13,16-docosapentaenoic acid, is an omega-
6 polyunsaturated fatty acid. Due to its chemical nature as a combustible liquid and a
carboxylic acid, adherence to strict safety protocols is paramount to ensure the well-being of
laboratory personnel and to maintain a safe research environment. This document provides
comprehensive, step-by-step guidance for the safe handling, storage, and disposal of Osbond
acid.

Personal Protective Equipment (PPE)

Appropriate personal protective equipment is the first line of defense against chemical
exposure. The following PPE is mandatory when handling Osbond acid.
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PPE Category Specification Rationale

Safety glasses with side-

Eye Protection shields or chemical safety Protects eyes from splashes.
goggles.
Hand Protection Nitrile laboratory gloves. Prevents skin contact.

Recommended when handling

) ) Type N95 (US) or equivalent outside of a fume hood or
Respiratory Protection ) S
respirator. when aerosolization is
possible.

Minimizes skin exposure.
) Laboratory coat, long pants, Flame-resistant lab coats are
Body Protection )
and closed-toe shoes. recommended when handling

larger volumes.[1]

Storage and Handling

Proper storage and handling are critical to maintain the stability of Osbond acid and to prevent
hazardous situations.

Storage:
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Parameter Specification Rationale
Prevents degradation of the
Temperature -20°C )
polyunsaturated fatty acid.
] Glass container with a Teflon Avoids leaching of impurities
Container ) )
closure. from plastic containers.
Store under an inert
Atmosphere atmosphere (e.g., argon or Minimizes oxidation.
nitrogen).
) ) Osbond acid is a combustible
Location Flammable storage cabinet.

liquid.[2]

Incompatibilities

Strong oxidizing agents.

To prevent vigorous and
potentially hazardous

reactions.[3]

Handling Workflow:

The following workflow outlines the key steps for safely handling Osbond acid in a laboratory

setting.
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Don appropriate PPE
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Osbond Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b045118#personal-protective-equipment-for-handling-
osbond-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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